Cas no 2228361-57-5 (N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide)

• Product Name: N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide
• CAS No: 2228361-57-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6187113
• PubChem ID: 165625979
• Update Time: 2025-07-20

N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide
• EN300-1785781
• N-(4-{[1-(hydroxymethyl)cyclopropyl]methyl}phenyl)acetamide
• 2228361-57-5

• Inchi： 1S/C13H17NO2/c1-10(16)14-12-4-2-11(3-5-12)8-13(9-15)6-7-13/h2-5,15H,6-9H2,1H3,(H,14,16)
• InChI Key： QVXVTIPPSDDAPC-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(=CC=2)NC(C)=O)CC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide

Professional Introduction to N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide and Its CAS No. 2228361-57-5

N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide, a compound with the CAS number 2228361-57-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a cyclopropylmethyl group and a hydroxymethyl substituent in its molecular structure imparts distinct chemical properties that make it a valuable candidate for further research and development.

The molecular structure of N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide is characterized by a phenyl ring substituted with a 4-acetamido group, which is further connected to a cyclopropylmethyl side chain. The hydroxymethyl group on the cyclopropyl ring introduces an additional layer of reactivity, making this compound a versatile intermediate in synthetic organic chemistry. This structural complexity not only makes it an interesting subject for academic study but also opens up possibilities for its use in the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The unique structural features of N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide make it a promising candidate for such applications. Specifically, the cyclopropylmethyl group has been shown to enhance binding affinity to certain biological targets, while the hydroxymethyl group can participate in hydrogen bonding interactions, which are crucial for drug-receptor interactions.

Recent studies have highlighted the potential of this compound in the context of anti-inflammatory and analgesic therapies. Researchers have demonstrated that derivatives of N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide can interact with specific enzymes and receptors involved in pain signaling pathways. These findings suggest that this compound may serve as a lead structure for the development of new drugs that offer improved efficacy and reduced side effects compared to existing treatments.

The synthesis of N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in its synthesis is the introduction of the cyclopropylmethyl group, which can be achieved through various organic transformations such as Grignard reactions or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the phenyl ring with the 4-acetamido group further refines the compound's structure, enhancing its pharmacological properties.

From an industrial perspective, the production of N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide on an industrial scale presents several challenges. These include ensuring consistent quality control, minimizing byproduct formation, and optimizing reaction conditions to maximize yield. Advances in synthetic methodologies and process chemistry have made significant strides in addressing these challenges, paving the way for more efficient and cost-effective production methods.

The pharmacological profile of N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide is still under investigation, but preliminary data suggest that it may exhibit properties similar to those of known analgesics and anti-inflammatory agents. However, its unique structural features may also confer additional benefits, such as improved bioavailability or reduced toxicity. Further preclinical studies are necessary to fully elucidate its pharmacological properties and potential therapeutic applications.

In conclusion, N-(4-{1-(hydroxymethyl)cyclopropylmethyl}phenyl)acetamide (CAS no. 2228361-57-5) is a structurally complex and chemically interesting compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents, particularly those targeting pain and inflammation-related pathways. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.